2-Bromo-4,5dimethoxybenzhydrol

• Molecular Formula: C15H15BrO3
• Molecular Weight: 323.18 g/mol
• IUPAC Name: (2-bromo-4,5-dimethoxyphenyl)-phenylmethanol
• InChI: InChI=1S/C15H15BrO3/c1-18-13-8-11(12(16)9-14(13)19-2)15(17)10-6-4-3-5-7-10/h3-9,15,17H,1-2H3
• InChI Key: LJHMEWBXTMUWBK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(C2=CC=CC=C2)O)Br)OC

Description

2-Bromo-4,5-dimethoxybenzhydrol is a brominated aromatic compound featuring a benzhydrol core (diphenylmethanol) substituted with methoxy groups at the 4- and 5-positions and a bromine atom at the 2-position. For instance, hydrazide derivatives of 2-bromo-4,5-dimethoxyphenyl acetic acid have been explored for anti-cancer activity , highlighting the role of bromo-methoxy substitution patterns in medicinal chemistry.

Comparison with Similar Compounds

Structural Analogs and Positional Isomerism

The positions of bromine and methoxy groups critically influence physicochemical and biological properties. Key analogs include:

Compound	Substituents	Core Structure	Key Properties/Applications
2-Bromo-4,5-dimethoxybenzhydrol	Br (2-), OMe (4-,5-)	Benzhydrol	Potential anti-cancer derivatives
2-Bromo-3,4-dimethoxybenzaldehyde	Br (2-), OMe (3-,4-)	Benzaldehyde	m.p. 86°C; precursor to alcohols/acids
4-Bromo-2,5-dimethoxyphenethylamine (2C-B)	Br (4-), OMe (2-,5-)	Phenethylamine	Psychoactive designer drug
2-Bromo-4'-methoxyacetophenone	Br (2-), OMe (4'-)	Acetophenone	Log KOW = 2.1; moderate lipophilicity

Positional Effects :

• 2-Bromo-4,5-dimethoxybenzhydrol vs. 2-Bromo-3,4-dimethoxybenzaldehyde : The shift of methoxy groups from 3,4 to 4,5 positions alters polarity and melting points. For example, 2-bromo-3,4-dimethoxybenzyl alcohol (m.p. 82–85°C) likely has higher solubility than benzhydrol derivatives due to the aliphatic hydroxyl group.
• 4-Bromo-2,5-dimethoxyphenethylamine (2C-B) : The phenethylamine backbone introduces amine functionality, enhancing receptor binding (e.g., serotonin receptors), whereas benzhydrol’s alcohol group may favor different pharmacokinetic profiles.

Physicochemical Properties

• Lipophilicity: The log KOW of 2-bromo-4'-methoxyacetophenone (2.1) suggests moderate lipophilicity, which may correlate with 2-bromo-4,5-dimethoxybenzhydrol’s bioavailability. The benzhydrol’s hydroxyl group could reduce log KOW compared to acetophenone derivatives.
• Thermal Stability : Brominated methoxy compounds like 2-bromo-4,6-dinitroaniline exhibit stability in textiles but degrade under GC/MS conditions due to polarity-driven adsorption.

Environmental and Regulatory Considerations

• Persistence : Brominated aromatics like 2-bromo-4,6-dinitroaniline persist in textiles, whereas benzhydrols may degrade faster due to hydroxyl groups.
• Regulatory Status: Non-regulated compounds (e.g., 2-bromo-4,6-dinitroaniline) highlight gaps in safety guidelines, urging stricter evaluation of bromo-methoxy analogs.